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An In-depth Technical Guide to LEWATIT® TP-214 Ion Exchange Resin

This technical guide provides a comprehensive overview of the LEWATIT® TP-214 ion

exchange resin for researchers, scientists, and drug development professionals. It details the

resin's specifications, properties, and key applications, presenting quantitative data in

structured tables and visualizing complex processes through diagrams.

Core Resin Specifications
LEWATIT® TP-214 is a macroporous chelating ion exchange resin specifically designed for the

selective removal and recovery of mercury and precious metals.[1][2] Its unique properties are

derived from its styrene-divinylbenzene matrix and the incorporation of thiourea functional

groups.

Physical and Chemical Properties
The physical and chemical characteristics of LEWATIT® TP-214 are summarized in the table

below, providing a clear overview of its key attributes.
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Property Specification

Matrix Macroporous styrene-divinylbenzene copolymer

Functional Group Thiourea

Form Macroporous beads

Particle Size 400-1250 μm

Total Capacity 1.0 meq/mL (wetted bed volume)

Moisture Content 43-48%

Loss on Drying 40-60% (at 110 °C)

Separation Technique Affinity

Source: Sigma-Aldrich

Ionic Selectivity
LEWATIT® TP-214 exhibits a high selectivity for a range of metal cations. The affinity for these

ions in neutral solutions follows a descending order, making it highly effective for targeted metal

removal.

Order of Decreasing Affinity: Hg²⁺ > Ag⁺ > Au⁺/³⁺ > Pt²⁺/⁴⁺ > Cu²⁺ > Pb²⁺/⁴⁺ > Bi²⁺ > Sn²⁺ >

Zn²⁺ > Cd²⁺ > Ni²⁺[1][2]

Key Applications and Experimental Insights
LEWATIT® TP-214 is employed in a variety of industrial and environmental applications,

primarily centered around the removal and recovery of heavy and precious metals.

Mercury Removal
A primary application of LEWATIT® TP-214 is the removal of mercury from various sources,

including industrial wastewater, flue gas scrubbing processes, and contaminated groundwater.

[1][3][4] Its high affinity for mercury allows for the reduction of mercury concentrations to the

low parts-per-billion (ppb) range.[1]
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Experimental Workflow for Mercury Removal from Wastewater:

The following diagram illustrates a typical workflow for the removal of mercury from industrial

wastewater using LEWATIT® TP-214. The process involves an initial precipitation step to

reduce the overall metal load, followed by a polishing step with the ion exchange resin.
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Caption: Workflow for heavy metal removal from flue gas scrubbing water.

Precious Metal Recovery
LEWATIT® TP-214 is also highly effective in the recovery of precious metals such as gold,

silver, and platinum group metals from hydrometallurgical process streams, rinse waters, and

exhausted process solutions.[1][4]

Logical Relationship in Precious Metal Recovery:

The process of precious metal recovery using LEWATIT® TP-214 is based on the principle of

selective adsorption. The resin's thiourea functional groups form stable complexes with

precious metal ions, effectively removing them from the solution. The loaded resin can then be

incinerated to recover the metals.
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Caption: Logical workflow for precious metal recovery.

Experimental Protocols: A Note on Methodology
Detailed, step-by-step experimental protocols for all applications of LEWATIT® TP-214 are not

publicly available in a single, comprehensive document. The information provided by the

manufacturer and suppliers is primarily in the form of application notes and product

descriptions. However, insights into experimental design can be gleaned from published

research.

For instance, a study on palladium recovery using LEWATIT® TP-214 investigated the effects

of pH, contact time, temperature, and resin dosage on recovery efficiency.[5] The experimental
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setup involved batch adsorption studies where a known concentration of palladium solution

was agitated with a specific amount of the resin for a set duration and temperature.[5] The

concentration of palladium in the solution was measured before and after contact with the resin

to determine the recovery percentage.[5]

Researchers and scientists intending to use LEWATIT® TP-214 should develop specific

protocols tailored to their particular application, taking into account the general operational

parameters provided in the technical documentation and relevant scientific literature.

Regeneration and Disposal
It is important to note that LEWATIT® TP-214 is not typically regenerated using standard

chemical solutions.[1][2] For the recovery of precious metals or the disposal of mercury,

incineration of the loaded resin is the recommended procedure, which should be carried out in

accordance with local regulations.[1][2]

This technical guide provides a foundational understanding of LEWATIT® TP-214, its

properties, and its applications. For specific experimental design and implementation, further

consultation of scientific literature and direct contact with the manufacturer for application-

specific guidance is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [LEWATIT TP-214 technical data sheet and
specifications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1166751#lewatit-tp-214-technical-data-sheet-and-
specifications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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